Cas no 625851-05-0 (Cyclopropanecarboxaldehyde, 2-(2-ethyl-7-benzoxazolyl)-, (1r,2r)-(9ci))

Cyclopropanecarboxaldehyde, 2-(2-ethyl-7-benzoxazolyl)-, (1r,2r)-(9ci) structure
625851-05-0 structure
Product Name:Cyclopropanecarboxaldehyde, 2-(2-ethyl-7-benzoxazolyl)-, (1r,2r)-(9ci)
CAS No:625851-05-0
MF:C13H13NO2
MW:215.247823476791
CID:2182950
PubChem ID:45095177
Update Time:2025-04-21

Cyclopropanecarboxaldehyde, 2-(2-ethyl-7-benzoxazolyl)-, (1r,2r)-(9ci) Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxaldehyde, 2-(2-ethyl-7-benzoxazolyl)-, (1r,2r)-(9ci)
    • 625851-05-0
    • SCHEMBL6785417
    • (1R,2R)-2-(2-Ethylbenzo[d]oxazol-7-yl)cyclopropanecarbaldehyde
    • Inchi: 1S/C13H13NO2/c1-2-12-14-11-5-3-4-9(13(11)16-12)10-6-8(10)7-15/h3-5,7-8,10H,2,6H2,1H3/t8-,10+/m0/s1
    • InChI Key: FSWXBZYQKSGJHJ-WCBMZHEXSA-N
    • SMILES: O1C(CC)=NC2=CC=CC(=C12)[C@@H]1C[C@H]1C=O

Computed Properties

  • Exact Mass: 215.094628657Da
  • Monoisotopic Mass: 215.094628657Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.1Ų
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